Cas no 1346603-72-2 (Profenofos-d7)

• Product Name: Profenofos-d7
• CAS No: 1346603-72-2
• MF: C₁₁H₁₅BrClO₅PS
• MW: 412.672693490982
• CID: 4554233
• Update Time: 2025-06-09

Profenofos-d7 Chemical and Physical Properties

Names and Identifiers

• Profenofos-d7
• 4-bromo-2-chloro-1-[ethoxy(1,1,2,2,3,3,3-heptadeuteriopropylsulfanyl)phosphoryl]oxybenzene

• Inchi： 1S/C11H15BrClO5PS/c1-3-7-20-18-19(14,17-15-4-2)16-11-6-5-9(12)8-10(11)13/h5-6,8H,3-4,7H2,1-2H3/i1D3,3D2,7D2
• InChI Key： WMRORKFBPXTJCX-UWKUYXMGSA-N
• SMILES： C1(OP(OOCC)(OSC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)=CC=C(Br)C=C1Cl

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 401.8±55.0 °C at 760 mmHg
• Flash Point: 196.8±31.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Profenofos-d7 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Profenofos-d7

Professional Insights into Profenofos-d7 (CAS No. 1346603-72-2)

Profenofos-d7, a deuterated derivative of the widely recognized pesticide Profenofos, represents a significant advancement in the field of agrochemical research and development. With a CAS number of 1346603-72-2, this compound has garnered attention for its unique chemical properties and potential applications in modern agriculture. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also offers new insights into its metabolic pathways and environmental impact.

The chemical structure of Profenofos-d7 features a phosphorothioate moiety, which is a key component in many organophosphate insecticides. This moiety is known for its potent insecticidal activity, making it effective against a broad spectrum of pests. The addition of deuterium atoms at specific positions in the molecule (Profenofos-d7) modifies its physical and chemical properties, leading to improved shelf life and reduced degradation under environmental stressors.

Recent studies have highlighted the importance of deuterated compounds in agrochemicals due to their enhanced resistance to metabolic degradation. This property is particularly valuable in scenarios where prolonged efficacy is required, such as in large-scale agricultural operations. The use of Profenofos-d7 has been associated with reduced application frequency, thereby minimizing the environmental footprint and optimizing resource utilization.

In addition to its agrochemical applications, Profenofos-d7 has shown promise in research related to pest resistance management. The deuterated version of Profenofos exhibits different pharmacokinetic profiles compared to its non-deuterated counterpart, providing researchers with a novel tool to study resistance mechanisms. This has opened up new avenues for developing integrated pest management strategies that are more sustainable and effective.

The synthesis of Profenofos-d7 involves sophisticated chemical methodologies that require precise control over reaction conditions. Advanced techniques such as deuterium labeling have been employed to ensure the accurate incorporation of deuterium atoms at desired positions. These synthetic approaches are not only critical for producing high-purity Profenofos-d7 but also contribute to the broader field of isotopic chemistry.

Evaluation of Profenofos-d7 in field trials has demonstrated its efficacy in controlling various agricultural pests while maintaining low toxicity to non-target organisms. This balance between potency and safety is crucial for ensuring food security without compromising ecological integrity. The compound's mode of action involves disrupting the nervous system of insects, which is a well-established mechanism for organophosphate insecticides.

The environmental impact of Profenofos-d7 has been a focal point of research, particularly concerning its persistence and bioaccumulation potential. Studies indicate that the deuterated version exhibits lower environmental mobility compared to its parent compound, Profenofos. This reduced mobility translates to less leaching into groundwater and slower degradation in soil ecosystems, making it a more environmentally friendly option for pest control.

The regulatory landscape for Profenofos-d7 is evolving in line with global trends toward sustainable agriculture. Regulatory bodies are increasingly recognizing the benefits of deuterated agrochemicals and are establishing guidelines for their safe use. These regulations aim to ensure that compounds like Profenofos-d7 are utilized responsibly while maximizing their positive impact on agricultural productivity.

In conclusion, Profenofos-d7 (CAS No. 1346603-72-2) represents a significant advancement in agrochemical science. Its unique properties make it an effective tool for modern agriculture, offering enhanced stability, prolonged efficacy, and reduced environmental impact. As research continues to uncover new applications and benefits, Profenofos-d7 is poised to play a pivotal role in shaping the future of sustainable pest management.